Cas no 17351-95-0 (2,2,2-Trifluoroethoxybenzene)

• Product Name: 2,2,2-Trifluoroethoxybenzene
• CAS No: 17351-95-0
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD13193045
• CID: 1358220
• PubChem ID: 12376289
• Update Time: 2025-06-10

2,2,2-Trifluoroethoxybenzene Chemical and Physical Properties

Names and Identifiers

• (2,2,2-trifluoroethoxy)benzene
• FXFF1OR [WLN]
• Phenyl 2,2,2-trifluoroethyl ether
• 2,2,2-trifluoroethoxybenzene
• 2-Phenoxy-1,1,1-trifluoroethane
• JEYUKZXDUCRZED-UHFFFAOYSA-N
• CS-0208463
• EN300-221202
• Benzene, (2,2,2-trifluoroethoxy)-
• SCHEMBL2280790
• MFWASTQSJSBGNG-UHFFFAOYSA-N
• AKOS009171712
• DTXSID90495123
• 17351-95-0
• BS-21725
• MFCD13193045
• 2,2,2-Trifluoroethoxybenzene

• MDL： MFCD13193045
• Inchi： 1S/C8H7F3O/c9-8(10,11)6-12-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： MFWASTQSJSBGNG-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 176.04491
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 150.3°C at 760 mmHg
• Flash Point: 50.7°C
• Refractive Index: 1.432
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,2,2-Trifluoroethoxybenzene

Introduction to 2,2,2-Trifluoroethoxybenzene (CAS No. 17351-95-0)

2,2,2-Trifluoroethoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 17351-95-0, is a fluorinated aromatic ether that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in the development of advanced materials and bioactive molecules. The introduction of fluorine atoms into the benzene ring and the ethoxy group introduces distinct reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The CAS No. 17351-95-0 of this compound ensures precise identification and classification within chemical databases and regulatory frameworks. Its molecular structure consists of a benzene ring substituted with a trifluoroethoxy group, which imparts both lipophilicity and metabolic stability. These attributes make it an attractive candidate for drug design, particularly in the quest to develop molecules with enhanced pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their ability to modulate bioavailability, binding affinity, and metabolic resistance. 2,2,2-Trifluoroethoxybenzene is no exception and has been explored in various therapeutic contexts. For instance, its derivatives have shown promise in the development of antiviral agents, where the fluorine atoms contribute to increased resistance against enzymatic degradation. Additionally, its incorporation into kinase inhibitors has demonstrated improved solubility and bioavailability, critical factors for oral drug delivery systems.

One of the most compelling aspects of 2,2,2-Trifluoroethoxybenzene is its versatility as a synthetic building block. Researchers have leveraged its reactivity to construct complex scaffolds that mimic natural products or designed molecules with specific biological activities. The trifluoroethoxy group can undergo various transformations, including nucleophilic substitution reactions, metal-catalyzed coupling reactions, and electrochemical oxidations, enabling the synthesis of diverse derivatives. These synthetic pathways have been instrumental in generating novel compounds for preclinical testing.

The application of computational chemistry has further enhanced the understanding of 2,2,2-Trifluoroethoxybenzene's properties. Molecular modeling studies have revealed insights into its interaction with biological targets at the atomic level. By predicting binding affinities and optimizing molecular geometry, researchers can design analogs with improved efficacy and reduced off-target effects. Such computational approaches are integral to modern drug discovery pipelines.

Recent advancements in green chemistry have also influenced the synthesis of 2,2,2-Trifluoroethoxybenzene. Catalytic methods that minimize waste and energy consumption have been developed to produce this compound more sustainably. For example, transition metal-catalyzed reactions under mild conditions have replaced traditional high-temperature processes. These innovations align with global efforts to reduce the environmental impact of chemical manufacturing.

The role of CAS No. 17351-95-0 in regulatory compliance cannot be overstated. Accurate identification ensures that researchers adhere to safety protocols and reporting requirements set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). This level of precision is essential when evaluating potential drug candidates for human use.

In conclusion, 2,2,2-Trifluoroethoxybenzene (CAS No. 17351-95-0) represents a fascinating compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features offer advantages in drug design and material science, while sustainable synthetic methods continue to enhance its production efficiency. As research progresses, this compound will likely remain at the forefront of innovation, contributing to advancements that benefit human health and technological progress.